Cas no 1248434-29-8 (4-methyl-3-(2-methylbutyl)aminobenzonitrile)

4-Methyl-3-(2-methylbutyl)aminobenzonitrile is a specialized organic compound featuring a benzonitrile core substituted with a methyl group at the 4-position and a 2-methylbutylamino group at the 3-position. This structure imparts unique reactivity and potential utility in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, or fine chemicals. The presence of both electron-donating (alkylamino) and electron-withdrawing (nitrile) groups enhances its versatility as an intermediate in nucleophilic or electrophilic reactions. Its well-defined molecular framework allows for precise modifications, making it valuable for structure-activity relationship studies. The compound’s stability and solubility profile further support its use in controlled synthetic applications.
4-methyl-3-(2-methylbutyl)aminobenzonitrile structure
1248434-29-8 structure
Product Name:4-methyl-3-(2-methylbutyl)aminobenzonitrile
CAS No:1248434-29-8
MF:C13H18N2
MW:202.295423030853
CID:5177591
PubChem ID:62103361
Update Time:2025-06-15

4-methyl-3-(2-methylbutyl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-3-[(2-methylbutyl)amino]benzonitrile
    • Benzonitrile, 4-methyl-3-[(2-methylbutyl)amino]-
    • 4-methyl-3-(2-methylbutyl)aminobenzonitrile
    • Inchi: 1S/C13H18N2/c1-4-10(2)9-15-13-7-12(8-14)6-5-11(13)3/h5-7,10,15H,4,9H2,1-3H3
    • InChI Key: WFUFLECYRHFIEK-UHFFFAOYSA-N
    • SMILES: N(C1C=C(C#N)C=CC=1C)CC(C)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 228
  • XLogP3: 3.7
  • Topological Polar Surface Area: 35.8

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Additional information on 4-methyl-3-(2-methylbutyl)aminobenzonitrile

Introduction to 4-methyl-3-(2-methylbutyl)aminobenzonitrile (CAS No. 1248434-29-8)

4-methyl-3-(2-methylbutyl)aminobenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1248434-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aminobenzonitrile derivatives, which are widely studied for their potential biological activities and pharmacological properties. The structural configuration of this molecule, featuring a benzene ring substituted with a nitrile group and an amine moiety, along with alkyl side chains, contributes to its unique chemical and biological characteristics.

The synthesis of 4-methyl-3-(2-methylbutyl)aminobenzonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of the 4-methyl group and the 2-methylbutyl side chain in the amine moiety influences the compound's solubility, metabolic stability, and interaction with biological targets. These structural features make it a valuable scaffold for drug discovery programs aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in aminobenzonitrile derivatives due to their demonstrated efficacy in various preclinical models. Studies have shown that compounds within this chemical class exhibit potential applications in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The nitrile group in 4-methyl-3-(2-methylbutyl)aminobenzonitrile plays a crucial role in modulating enzyme activity and receptor binding, making it an attractive candidate for further investigation.

One of the most compelling aspects of 4-methyl-3-(2-methylbutyl)aminobenzonitrile is its ability to interact with specific biological pathways that are implicated in disease progression. Researchers have utilized computational modeling and high-throughput screening techniques to identify potential binding sites on target proteins. These studies have revealed that the compound may inhibit key enzymes involved in signal transduction and cellular proliferation, which are often dysregulated in pathological conditions.

The pharmacokinetic profile of 4-methyl-3-(2-methylbutyl)aminobenzonitrile is another critical area of investigation. Preliminary data suggest that the compound exhibits moderate oral bioavailability and favorable metabolic stability, which are essential characteristics for a potential drug candidate. Additionally, its chemical structure allows for modifications that could enhance its pharmacological properties, such as improving solubility or reducing toxicity.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for producing 4-methyl-3-(2-methylbutyl)aminobenzonitrile on an industrial scale. These innovations not only reduce production costs but also improve the purity and consistency of the final product. Such improvements are crucial for advancing preclinical studies and ultimately transitioning to clinical trials.

The potential therapeutic applications of 4-methyl-3-(2-methylbutyl)aminobenzonitrile are vast and span multiple disease areas. For instance, its ability to modulate neurotransmitter levels makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its anti-inflammatory properties have been observed in experimental models of rheumatoid arthritis, suggesting its utility in developing new treatments for chronic inflammatory conditions.

In conclusion, 4-methyl-3-(2-methylbutyl)aminobenzonitrile (CAS No. 1248434-29-8) represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Ongoing studies continue to elucidate its mechanism of action and explore new therapeutic applications. As research progresses, this compound is poised to play a vital role in the development of next-generation drugs that address unmet medical needs.

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